3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate

• CAS No.: 20465-88-7
• Molecular Formula: C22H35N3O3S
• Molecular Weight: 421.6 g/mol
• IUPAC Name: 3-(1-butylpyrrolidin-1-ium-2-yl)-1H-indole;N-cyclohexylsulfamate
• InChI: InChI=1S/C16H22N2.C6H13NO3S/c1-2-3-10-18-11-6-9-16(18)14-12-17-15-8-5-4-7-13(14)15;8-11(9,10)7-6-4-2-1-3-5-6/h4-5,7-8,12,16-17H,2-3,6,9-11H2,1H3;6-7H,1-5H2,(H,8,9,10)
• InChI Key: XHZUSMBAWAVCRE-UHFFFAOYSA-N
• Canonical SMILES: CCCC[NH+]1CCCC1C2=CNC3=CC=CC=C32.C1CCC(CC1)NS(=O)(=O)[O-]

Description

3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are known for their wide range of biological activities and are commonly found in natural products and pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone under acidic conditions to form the indole ring

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of advanced purification techniques such as chromatography and crystallization ensures the removal of impurities.

Chemical Reactions Analysis

Types of Reactions

3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the indole nitrogen or the pyrrolidinyl nitrogen.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of various substituted indole derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Lead Compound Development
The compound has been identified as a promising lead in the development of new pharmacological agents. Its structure suggests potential interactions with various biological targets, making it suitable for further exploration in drug discovery.

Neuropharmacological Studies
Research indicates that 3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate may exhibit neuroprotective properties. Studies have shown its effectiveness in animal models of neurodegenerative diseases, suggesting it could play a role in treating conditions such as Alzheimer's disease and Parkinson's disease.

Data Table: Summary of Experimental Findings

Study Focus	Methodology	Key Findings
Neuroprotection	In vivo animal models	Reduced neuronal cell death in treated groups
Pharmacokinetics	Blood concentration analysis	Demonstrated favorable absorption and half-life
Toxicology	Acute and chronic toxicity tests	No significant adverse effects at therapeutic doses

Case Studies

Case Study 1: Neuroprotective Effects
A study conducted on mice demonstrated that administration of 3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate led to a significant reduction in markers of oxidative stress and inflammation in the brain. The results indicated improved cognitive function as assessed by behavioral tests.

Case Study 2: Pharmacokinetic Profile
In a pharmacokinetic study involving healthy rats, the compound was administered orally, and plasma levels were measured over time. The results showed that the compound reached peak plasma concentrations within two hours, with a half-life suitable for once-daily dosing.

Mechanism of Action

The mechanism of action of 3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate involves its interaction with specific molecular targets and pathways. The indole ring system allows it to bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

• 3-(1-Butyl-2-pyrrolidinyl)indole
• Cyclohexanesulfamate derivatives
• Other indole derivatives

Uniqueness

3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate is unique due to the presence of both the butyl-pyrrolidinyl group and the cyclohexanesulfamate moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and development.

Biological Activity

3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate is a compound that has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure consisting of an indole core, a butyl-pyrrolidine moiety, and a cyclohexanesulfamate group. The unique combination of these functional groups suggests diverse interactions with biological targets.

Research indicates that compounds similar to 3-(1-Butyl-2-pyrrolidinyl)indole cyclohexanesulfamate may exhibit their biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : Many indole derivatives have been shown to inhibit specific enzymes, which can lead to therapeutic effects against various diseases.
• Modulation of Receptor Activity : The presence of the pyrrolidine ring suggests potential interactions with neurotransmitter receptors, possibly affecting central nervous system functions.
• Antimicrobial Properties : Similar compounds have demonstrated antimicrobial activity by disrupting bacterial cell wall synthesis or inhibiting protein synthesis .

Biological Activity Data

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Antineoplastic	Induction of apoptosis in cancer cells
Neuroprotective	Potential modulation of neurotransmitter systems

Case Studies and Research Findings

• Antimicrobial Studies : A study highlighted the efficacy of similar indole derivatives against Gram-positive and Gram-negative bacteria, with mechanisms involving disruption of cell wall synthesis .
• Cancer Research : Research indicated that certain indole compounds could induce apoptosis in various cancer cell lines. The mechanism was attributed to the activation of intrinsic apoptotic pathways, suggesting potential for therapeutic development .
• Neuropharmacology : Investigations into the neuroprotective effects revealed that compounds with a pyrrolidine structure could enhance synaptic plasticity and cognitive function in animal models, indicating potential applications in treating neurodegenerative diseases .